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Compound of Interest

Compound Name:

Methyl 2-hydroxy-5,6,7,8-

tetrahydronaphthalene-1-

carboxylate

Cat. No.: B1281157 Get Quote

To the valued researcher,

As your Senior Application Scientist, my primary commitment is to scientific integrity and

accuracy. In commencing the research for your requested technical guide on CAS number

59604-96-5, a critical discrepancy has been identified that requires your clarification before

proceeding.

The provided CAS number, 59604-96-5, is officially registered to the chemical compound

Methyl 2-hydroxy-5,6,7,8-tetrahydronaphthalene-1-carboxylate.[1][2][3] This is a tetralone

derivative, and my initial investigation did not uncover significant research applications or a

substantial body of literature for this specific molecule that would warrant an in-depth technical

guide as requested.

However, the chemical name included in your topic description, "5-(4-chlorobutyl)-1-cyclohexyl-

2,4,6(1H,3H,5H)-pyrimidinetrione", describes a significantly different molecule—a barbituric

acid derivative. My search for this specific pyrimidinetrione derivative did not yield any results,

suggesting it may be a novel or less-documented compound. It is important to note that this

name is not associated with CAS number 59604-96-5 in any chemical database.

This discrepancy is fundamental, as the research applications, mechanisms of action, and

experimental protocols for these two distinct chemical entities would be entirely different. To
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ensure that the final technical guide is accurate, relevant, and meets your research needs,

please clarify which of the following you would like me to focus on:

The compound associated with CAS number 59604-96-5: "Methyl 2-hydroxy-5,6,7,8-
tetrahydronaphthalene-1-carboxylate". Please be advised that the available information

on its research applications appears to be limited.

The chemical named "5-(4-chlorobutyl)-1-cyclohexyl-2,4,6(1H,3H,5H)-pyrimidinetrione": If

this is your compound of interest, could you please provide the correct CAS number? This

will be crucial for a thorough and accurate literature search.

A related, documented compound: It is possible that your interest lies in a structurally similar

or functionally related molecule with established research applications. For instance,

pyrimidinetrione derivatives have been investigated for their anti-proliferative activities in

cancer research.[4] Similarly, other molecules with a chlorobutyl-cyclohexyl moiety are used

as intermediates in pharmaceutical synthesis.[5][6][7]

I have paused further work on this guide pending your direction. Providing the correct

information will enable me to proceed with the in-depth, high-quality technical whitepaper you

require.

I look forward to your response and the opportunity to provide you with a scientifically sound

and valuable resource.

Sincerely,

Your Senior Application Scientist

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CAS RN 59604-96-5 | Fisher Scientific [fishersci.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b1281157?utm_src=pdf-body
https://www.benchchem.com/product/b1281157?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3954641/
https://www.nbinno.com/?news/gp-5-4-chlorobutyl-1-cyclohexyl-1h-tetrazole-comprehensive-overview-and-applications
https://www.chemicalbook.com/synthesis/5-4-chlorobutyl-1-cyclohexanyl-tetrazole.htm
https://www.chemdad.com/index.php?c=article&id=44514
https://www.benchchem.com/product/b1281157?utm_src=pdf-custom-synthesis
https://www.fishersci.com/us/en/browse/cas/59604-96-5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. 59604-96-5|Methyl 2-hydroxy-5,6,7,8-tetrahydronaphthalene-1-carboxylate|BLD Pharm
[bldpharm.com]

3. Methyl 2-hydroxy-5,6,7,8-tetrahydronaphthalene-1-carboxylate - Lead Sciences [lead-
sciences.com]

4. Synthesis and anti-proliferative activity of aromatic substituted 5-((1-benzyl-1H-indol-3-
yl)methylene)-1,3-dimethylpyrimidine-2,4,6(1H,3H,5H)-trione analogs against human tumor
cell lines - PMC [pmc.ncbi.nlm.nih.gov]

5. nbinno.com [nbinno.com]

6. 5-(4-Chlorobutyl)-1-cyclohexanyl tetrazole synthesis - chemicalbook [chemicalbook.com]

7. 5-(4-Chlorobutyl)-1-cyclohexanyl tetrazole Five Chongqing Chemdad Co. ，Ltd
[chemdad.com]

To cite this document: BenchChem. [Clarification Required: Discrepancy Between Provided
CAS Number and Chemical Name]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281157#cas-number-59604-96-5-research-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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